Cas no 1609936-05-1 ((E)-N-[(2,6-difluorophenyl)methylidene]hydroxylamine)

• Product Name: (E)-N-[(2,6-difluorophenyl)methylidene]hydroxylamine
• CAS No: 1609936-05-1
• MF: C₇H₅F₂NO
• MW: 157.117508649826
• CID: 4610886
• PubChem ID: 6904173
• Update Time: 2023-11-21

(E)-N-[(2,6-difluorophenyl)methylidene]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• (E)-N-[(2,6-difluorophenyl)methylidene]hydroxylamine
• (E)-2,6-Difluorobenzaldehyde oxime
• AM84204
• 2,6-Difluorobenzaldoxime
• 2,6-Difluorobenzenecarbaldehyde oxime
• MFCD01764489
• A813420
• NCGC00176392-01
• BRD-K65003623-001-01-6
• KA-0811
• EN300-08417
• (E)-2,6-difluorobenzaldehydeoxime
• Benzaldehyde,2,6-difluoro-,oxime
• HMS1529F10
• NCGC00176392-02
• AB01334942-02
• N-[(2,6-difluorophenyl)methylidene]hydroxylamine
• J-501844
• SCHEMBL4398099
• AKOS001042197
• 19064-16-5
• Benzaldehyde, 2,6-difluoro-, oxime
• Z49568607
• F2163-0223
• (NE)-N-[(2,6-difluorophenyl)methylidene]hydroxylamine
• CCG-1566
• 1609936-05-1
• 2,6-Difluorobenzaldehyde oxime

• MDL： MFCD01764489
• Inchi： 1S/C7H5F2NO/c8-6-2-1-3-7(9)5(6)4-10-11/h1-4,11H/b10-4+
• InChI Key： PGWOZJHFLGQGDU-ONNFQVAWSA-N
• SMILES： FC1C=CC=C(C=1/C=N/O)F

Computed Properties

• Exact Mass: 157.03392011g/mol
• Monoisotopic Mass: 157.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.6Ų